Cas no 116850-64-7 (4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-)

4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)- structure
116850-64-7 structure
Product Name:4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
CAS No:116850-64-7
MF:C11H12FN3S
MW:237.29648399353
CID:166267
PubChem ID:3088009
Update Time:2025-04-19

4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
    • 4-ethyl-3-(2-fluorophenyl)-5-methylsulfanyl-1,2,4-triazole
    • 4-Ethyl-3-(2-fluorophenyl)-5-(methylthio)-4H-1,2,4-triazole
    • AC1MJ957
    • ACMC-20mmuz
    • AG-D-38441
    • CHEMBL279446
    • CTK4B0014
    • SureCN9226657
    • SCHEMBL9226657
    • 4H-1,2,4-Triazole, 4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
    • DTXSID50151551
    • 116850-64-7
    • Inchi: 1S/C11H12FN3S/c1-3-15-10(13-14-11(15)16-2)8-6-4-5-7-9(8)12/h4-7H,3H2,1-2H3
    • InChI Key: ABJXTKLEFREOEP-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=CC=CC=2F)N1CC

Computed Properties

  • Exact Mass: 237.07376
  • Monoisotopic Mass: 237.073596
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.25
  • Boiling Point: 399°Cat760mmHg
  • Flash Point: 195.1°C
  • Refractive Index: 1.611
  • PSA: 30.71
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